(S)-2-Amino-N1-(naphthalen-2-yl)pentanediamide hydrochloride

• IUPAC Name: (2S)-2-amino-N-naphthalen-2-ylpentanediamide;hydrochloride
• InChI: InChI=1S/C15H17N3O2.ClH/c16-13(7-8-14(17)19)15(20)18-12-6-5-10-3-1-2-4-11(10)9-12;/h1-6,9,13H,7-8,16H2,(H2,17,19)(H,18,20);1H/t13-;/m0./s1
• InChI Key: ZSGKEUSDVCMPLI-ZOWNYOTGSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)C(CCC(=O)N)N.Cl
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)[C@H](CCC(=O)N)N.Cl
• Molecular Formula: C15H18ClN3O2
• Molecular Weight: 307.77 g/mol
• CAS No.: 201988-95-6

Description

“(S)-2-Amino-2-(naphthalen-2-yl)ethanol hydrochloride” is a compound with the CAS Number: 2829292-71-7. It has a molecular weight of 223.7 and its IUPAC name is (2S)-2-amino-2-(2-naphthyl)ethanol hydrochloride.

Molecular Structure Analysis

The molecular formula of this compound is C12H14ClNO. The InChI code is 1S/C12H13NO.ClH/c13-12(8-14)11-6-5-9-3-1-2-4-10(9)7-11;/h1-7,12,14H,8,13H2;1H/t12-;/m1./s1.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. More detailed physical and chemical properties were not available.

Scientific Research Applications

Metabolism and Detectability Studies

• Metabolite Identification in Urine : Research shows that similar compounds to (S)-2-Amino-N1-(naphthalen-2-yl)pentanediamide hydrochloride undergo various metabolic processes, including oxidation, hydroxylation, and degradation, leading to the identification of metabolites in urine samples (Meyer, Prosser, & Maurer, 2013).

Synthesis and Characterization

• Labeling and Synthesis : Compounds with a similar structure have been synthesized and labeled for pharmaceutical applications, contributing to the understanding of drug behavior and distribution (Gransden, Roth, & Takahashi, 1983).

Fluorescent Detection and Imaging

• Fluorescent Detection : Compounds like this compound have been used to develop fluorescent detection methods for various molecules, enhancing analytical capabilities in research (Nakashima & Yoshida, 2006).
• Mass Spectrometry Imaging : Similar compounds have been used as matrices in mass spectrometry imaging for visualizing small molecules in tissues, aiding in understanding pathological processes (Liu et al., 2014).

Anticancer Evaluation

• Anticancer Properties : Research on structurally similar compounds has shown potential in anticancer applications, contributing to the development of novel therapeutic agents (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

Corrosion Inhibition

• Inhibition of Steel Rebar Corrosion : Studies have demonstrated the effectiveness of related compounds in inhibiting corrosion, which has practical applications in materials science and engineering (Bellal, Benghanem, & Keraghel, 2021).

Fluorescence Derivatization

• Fluorescence Derivatization of Amino Acids : Naphthalene-based compounds have been used to derivatize amino acids for fluorescence studies, enhancing the understanding of biological molecules (Frade, Barros, Moura, & Gonçalves, 2007).

Safety and Hazards

The compound has the GHS07 pictogram. The hazard statements are H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

L-Glutamine alpha-(beta-naphthyl)amide hydrochloride, also known as H-Gln-NA HCl, primarily targets l-glutaminases . These enzymes catalyze the cleavage of the gamma-amido bond of l-glutamine residues .

Mode of Action

The compound interacts with its target enzymes by serving as a substrate. The l-glutaminases catalyze the cleavage of the gamma-amido bond of l-glutamine residues, producing ammonia and l-glutamate .

Biochemical Pathways

The action of H-Gln-NA HCl affects the glutamine metabolic pathway . Glutamine can be used as a nitrogen donor in the biosynthesis of many compounds, including other amino acids, purines, and pyrimidines . It also improves nicotinamide adenine dinucleotide (NAD) redox potential .

Pharmacokinetics

L-Glutamine is known to be well-absorbed and distributed throughout the body .

Result of Action

The cleavage of the gamma-amido bond of l-glutamine residues results in the production of ammonia and l-glutamate . This can have various effects at the molecular and cellular levels, depending on the context. For example, in the context of nutrition, L-Glutamine is used for nutritional supplementation and for treating dietary shortage or imbalance .

Biochemical Analysis

Biochemical Properties

Glutaminases catalyze the cleavage of the gamma-amido bond of L-glutamine residues, producing ammonia and L-glutamate . This interaction is fundamental to various biochemical processes, including the production of amino acids, nucleotides, and other substances that facilitate cellular proliferation .

Cellular Effects

The effects of L-Glutamine alpha-(beta-naphthyl)amide hydrochloride on cells are diverse and significant. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, in tumor cells, the metabolism of glutamine is intricately linked to the survival and progression of cancer cells .

Molecular Mechanism

The molecular mechanism of action of L-Glutamine alpha-(beta-naphthyl)amide hydrochloride involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For example, in the copper (I)-catalyzed alkyne–azide cycloaddition reaction (CuAAC), this compound has been synthesized with high yield and regioselectivity .

Metabolic Pathways

L-Glutamine alpha-(beta-naphthyl)amide hydrochloride is involved in the glutamine metabolic pathway . This pathway is crucial for the production of amino acids, fatty acids, nucleotides, and more . The compound’s interactions with enzymes or cofactors within this pathway could also influence metabolic flux or metabolite levels .